Cas no 1444368-24-4 (5-chloro-2-(2-ethylbutoxy)benzenemethanol)
1444368-24-4 structure
Product Name:5-chloro-2-(2-ethylbutoxy)benzenemethanol
CAS No:1444368-24-4
MF:C13H19ClO2
MW:242.741763353348
CID:2132656
Update Time:2023-11-19
5-chloro-2-(2-ethylbutoxy)benzenemethanol Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-(2-ethylbutoxy)Benzenemethanol
- LUKOINONTYMTGS-UHFFFAOYSA-N
- [5-Chloro-2-(2-ethyl-butoxy)-phenyl]methanol
- [5-Chloro-2-(2-ethyl-butoxy)-phenyl]-methanol
- CID 82929149
- Benzenemethanol, 5-chloro-2-(2-ethylbutoxy)-
- 5-chloro-2-(2-ethylbutoxy)benzenemethanol
-
- Inchi: 1S/C13H19ClO2/c1-3-10(4-2)9-16-13-6-5-12(14)7-11(13)8-15/h5-7,10,15H,3-4,8-9H2,1-2H3
- InChI Key: LUKOINONTYMTGS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(CO)C=1)OCC(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 183
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 1.092±0.06 g/cm3(Predicted)
- Boiling Point: 338.7±27.0 °C(Predicted)
- pka: 14.13±0.10(Predicted)
5-chloro-2-(2-ethylbutoxy)benzenemethanol Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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